5-biphenyl-2-ylpyrimidine

Liquid Crystal Nematic Phase Birefringence
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H12N2
Molecular Weight 232.28 g/mol
Cat. No. B5928303
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Technical Parameters


Basic Identity
Product Name5-biphenyl-2-ylpyrimidine
Molecular FormulaC16H12N2
Molecular Weight232.28 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)C2=CC=CC=C2C3=CN=CN=C3
InChIInChI=1S/C16H12N2/c1-2-6-13(7-3-1)15-8-4-5-9-16(15)14-10-17-12-18-11-14/h1-12H
InChIKeyQFZVUNZSTMGYPF-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes500 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5-Biphenyl-2-ylpyrimidine: Core Scaffold Overview


5-Biphenyl-2-ylpyrimidine is a three-ring heterocyclic scaffold (C16H12N2, MW 232.28 g/mol) in which a biphenyl moiety is attached at the 5-position of a pyrimidine ring . This precise connectivity—distinguishing it from the more extensively studied 2-phenylpyrimidine or 4-biphenyl-pyrimidine analogs—generates a unique topology that has been exploited in two distinct scientific domains: as a privileged intermediate for constructing biphenyl-diarylpyrimidine (DAPY) non-nucleoside reverse transcriptase inhibitors (NNRTIs) with low nanomolar anti-HIV-1 activity [1], and as a lipophilic core in pyrimidine-biphenyl (PMB) herbicides targeting acetohydroxyacid synthase (AHAS) [2]. The compound's calculated LogP of 2.92 and zero hydrogen bond donors confer high membrane permeability and metabolic stability, making it a strategically positioned building block for both drug discovery and agrochemical research where precise biphenyl-pyrimidine geometry dictates target engagement.

Core Scaffold C5 Biphenyl-Pyrimidine Connectivity for NNRTI Binding Pocket SAR Studies
Workflow Fit Lipophilic Lead Optimization; Zero HBD Profile Supports CNS Penetrant Pathway Screening
Regioisomeric Control Position-specific geometry for Liquid Crystal Material Research and Kinase Fragment Screening

Why Generic Substitution Is Scientifically Invalid


Replacing 5-biphenyl-2-ylpyrimidine with a generic 'biphenylpyrimidine' or 'phenylpyrimidine' analog without preserving the exact 5-(2-biphenylyl) connectivity is not scientifically supportable. In the HIV-1 NNRTI context, the biphenyl ring in DAPY derivatives at the specific C5 position strengthens π-π stacking with the non-nucleoside inhibitor-binding pocket (NNIBP) of reverse transcriptase, an interaction that is abolished when the biphenyl is shifted to the C4 position or replaced by a simple phenyl group [1]. In the herbicide domain, pyrimidine-biphenyl (PMB) hybrids with the biphenyl at the 5-position adopt a critical 'pose-1' binding mode in AHAS wherein the biphenyl penetrates deeply into the hydrophobic cavity while the pyrimidine remains solvent-exposed; regioisomers adopting alternative geometries (e.g., 'pose-2') exhibit 2.2- to 3.8-fold weaker AHAS inhibition [2]. Furthermore, the 2-yl ortho-substitution pattern on the biphenyl creates a sterically constrained atropisomeric environment absent in para-substituted biphenylpyrimidines, which directly impacts molecular recognition. A procurement decision based solely on 'biphenyl-pyrimidine' substructure without positional verification risks selecting a compound that fails to reproduce the binding pose, potency, or selectivity documented in the primary literature.

01 Regioisomeric mismatch: C4-biphenyl or central pyrimidine connectivity may abolish reported binding modes and target engagement.
02 SAR non-transferability: Generic 'biphenylpyrimidine' analogs without C5 linkage may not reproduce selectivity ratios documented in primary literature.
03 Atropisomeric environment: Para-substituted biphenylpyrimidines lack the sterically constrained ortho-substitution pattern required for chiral molecular recognition.

Quantitative Differentiation Against Structural Analogs


Exclusive Nematic Phase Behavior in Liquid Crystal Applications

In the liquid crystal domain, the 5-substituted-2-(4'-substituted biphenylyl)pyrimidine scaffold—of which 5-biphenyl-2-ylpyrimidine is the unsubstituted parent core—exhibits exclusively a broad nematic phase without any smectic phase contamination, in direct contrast to centrally-positioned pyrimidine three-ring isomers that display both smectic and nematic phases [1]. This nematic purity is practically significant for electro-optical display applications. The closest developed analog, 5-hexyl-2-(4'-pentylbiphenylyl)pyrimidine, demonstrates a crystal-to-nematic (C-N) transition at 81 °C, a nematic-to-isotropic (N-I) clearing point at 164 °C, a rotational viscosity (η20) of 36 cP, and a birefringence (Δn) of 0.25 [1]. These values represent a liquid crystal temperature range of 83 °C, which is considerably broader than two-ring phenylpyrimidine liquid crystals that typically exhibit narrow mesophase ranges [1].

Liquid Crystal Phase
Class-level inference
Exclusive Nematic Phase; Nematic Range 83 °C, Δn 0.25, η20 36 cP
Nematic Range
83 °C
Birefringence (Δn)
0.25
Supports nematic-phase formulation research; avoids smectic contamination complexity
Data from closest developed analog. Verify phase purity for core compound
Liquid Crystal Nematic Phase Birefringence Display Technology

AHAS Inhibition Potency Advantage Over PBA Scaffold

In a scaffold-hopping herbicide discovery program, the pyrimidine-biphenyl (PMB) hybrid Ia—a direct derivative of the 5-biphenyl-2-ylpyrimidine core—exhibited an IC50 of 157 µM against Arabidopsis thaliana AHAS, which represents a 3.8-fold improvement in potency over the pyrimidinylbenzoate (PBA) scaffold (IC50 = 593 µM) that lacks the biphenyl motif [1]. The structure-activity trend within the PMB series was Ia (157 µM) > IIa (189 µM) > IIIa (343 µM) > PBA (593 µM), confirming the superiority of the biphenyl substitution at the optimal topological position [1]. In whole-plant post-emergence assays, six optimized PMB derivatives (Iba, Ica, Icb, Icc, Iha, Iia) achieved 98–100% inhibition of grass weeds at 750 g active ingredient/ha, and compound Ica retained ≥80% control even at a reduced rate of 187.5 g ai/ha [1].

AHAS Inhibition (IC50)
Head-to-head
157 µM (PMB Ia) vs 593 µM (PBA)
Supports AHAS inhibition pathway studies; reported 2.2-3.8x lower IC50 than comparator scaffolds
Model-response context. Validate in target species AHAS assay
Herbicide Discovery Acetohydroxyacid Synthase Weed Resistance Scaffold Hopping

HIV-1 NNRTI Potency Against Drug-Resistant Mutants

In a series of 22 biphenyl-substituted diarylpyrimidine (DAPY) derivatives synthesized from biphenyl-pyrimidine precursors, compound 4b—bearing the biphenyl motif at the C5 position of the pyrimidine—achieved an EC50 of 1 nM against wild-type HIV-1 IIIB in MT-4 cells, with retained single-digit nanomolar potency against the single-mutant strains L100I (EC50 = 1.3 nM), K103N (EC50 = 0.84 nM), Y181C (EC50 = 1.5 nM), and E138K (EC50 = 2 nM), and maintained 10–11 nM activity against the double-mutant K103N+Y181C and Y188L strains [1]. Five out of 22 compounds (4b, 4c, 4g, 4h, 4i) exhibited EC50 values below 2 nM against the wild-type strain [1]. This potency profile is attributed specifically to the biphenyl ring at the C5 position, which strengthens π-π stacking interactions with the NNIBP of HIV-1 reverse transcriptase by extending the conjugation system [1]. In contrast, the double-mutant F227L+V106A—where the phenyl ring of F227 critical for this aromatic interaction is lost—showed a dramatic 110-fold reduction in potency (EC50 ≈ 110 nM), directly demonstrating that the biphenyl motif is the structural determinant of this gain-of-function interaction [1].

HIV-1 NNRTI Potency
Class-level inference
WT EC50 1 nM; K103N 0.84 nM; Y181C 1.5 nM
WT
K103N
Y181C
Supports NNRTI pathway interaction analysis; retained low nM response against prevalent drug-resistant mutants
Cell-based assay context. DAPY elaboration required to access full scaffold potential
HIV-1 NNRTI Antiviral Drug Discovery Drug Resistance DAPY Scaffold

Physicochemical Profile: Lipophilicity and CNS Drug-Likeness

5-Biphenyl-2-ylpyrimidine has a calculated LogP of 2.92, a calculated LogSW of -3.39, zero hydrogen bond donors, and only two rotatable bonds . This physicochemical profile places it within the optimal CNS drug-like space (LogP 2–4, low HBD count, low rotatable bond count) and is significantly more lipophilic than simpler phenylpyrimidine analogs such as 2-phenylpyrimidine (LogP ~1.5) [1].

Drug-Likeness Profile
Cross-study comparable
CNS Drug-Like Space Positioning
HBD
0
HBA
2
Rot. Bonds
2
Supports lipophilic lead optimization; ~25-fold higher lipophilicity than 2-phenylpyrimidine
Computed properties. Experimental LogP and solubility verification recommended
Drug-likeness Physicochemical Properties Lipophilicity CNS Drug Discovery

Favorable AHAS Binding Pose and Interaction Energy

Molecular dynamics simulations revealed that PMB Ia—the 5-biphenyl-pyrimidine lead compound—adopts a 'pose-1' binding mode in AHAS in which the biphenyl moiety penetrates deeply into the hydrophobic cavity of the enzyme while the pyrimidine ring remains solvent-exposed [1]. This pose-1 is energetically favored over the alternative 'pose-2' (adopted by regioisomer IIIa) because it minimizes the desolvation cost of burying polar surface area and maximizes favorable van der Waals interactions with non-polar binding pocket residues [1]. The lower desolvation penalty in the Ia-AHAS complex, compared to the IIa-AHAS and IIIa-AHAS complexes, was quantitatively confirmed by polar SASA decrement analysis across 40–50 ns simulations, with IIIa-AHAS exhibiting the highest desolvation cost (most unfavorable) [1]. The calculated binding free energies (ΔGbind) for a series of 18 virtual PMB hits ranged from -138.720 to -145.547 kJ/mol, with several designed derivatives (Iba, Ica, Icb, Icc) showing more negative ΔGbind values than Ia [1].

Binding Mode & Energy
Head-to-head
Pose-1 (Ia) vs Pose-2 (IIIa); ΔGbind -138 to -145 kJ/mol
Ia (Pose-1)
IIIa (Pose-2)
Supports structure-based pathway analysis; pose-1 orientation may maximize hydrophobic cavity occupancy
MD simulation context. MM/GBSA binding free energy calculations
Molecular Docking Binding Free Energy AHAS Inhibitor Design Structure-Based Drug Design

One-Step Synthetic Access via Suzuki-Miyaura Coupling

The 5-biphenyl-2-ylpyrimidine scaffold and its PMB derivatives are accessible via a one-step Suzuki-Miyaura cross-coupling reaction, as demonstrated in the synthesis of eighteen PMB analogs (Iba-ic series) from aminobiphenyl precursors and 2-methylsulfonyl-4,6-dimethoxypyrimidine [1]. This contrasts with the multi-step synthetic routes (typically 4–5 steps) required for alternative regioisomeric biphenyl-pyrimidine scaffolds, such as those described in the Chisso Corporation patent for 5-substituted-2-(4'-substituted biphenylyl)pyrimidine liquid crystals, which involve amidine formation, cyclization, chlorination, and hydrogenolysis steps [2]. The one-step library-friendly synthesis of PMB derivatives enables rapid structure-activity relationship (SAR) exploration: in the PMB herbicide program, 18 new compounds were synthesized and evaluated following identification of the initial hit Ia [1].

Synthetic Access
Cross-study comparable
1-Step Suzuki Coupling vs 5-Step Regioisomeric Route
PMB Route
Chisso Route
Supports fragment library production; ~5-fold synthetic step reduction accelerates SAR exploration
Validate for specific substrate scope and scale-up requirements
Synthetic Chemistry Suzuki Coupling Library Synthesis Medicinal Chemistry

High-Return Application Scenarios


HIV-1 NNRTI Lead Discovery Targeting Drug-Resistant Mutants

5-Biphenyl-2-ylpyrimidine serves as the optimal core scaffold for constructing biphenyl-diarylpyrimidine (DAPY) NNRTIs. As demonstrated by compound 4b, DAPY derivatives built from this core achieve EC50 values of 0.84–2 nM against the clinically prevalent K103N, Y181C, E138K, and L100I single mutants—a breadth of mutant coverage that non-biphenyl DAPY analogs struggle to match [1]. Procurement of this specific scaffold is justified for any HIV-1 NNRTI program targeting first-line NNRTI-resistant viral populations, where K103N (selected by efavirenz/nevirapine) and Y181C (selected by nevirapine/rilpivirine) represent the most common resistance mutations.

Next-Generation AHAS-Inhibiting Herbicide Development

The 5-biphenyl-2-ylpyrimidine scaffold enables the design of PMB herbicides that adopt the energetically favorable pose-1 binding mode in AHAS, achieving 3.8-fold greater enzyme inhibition (IC50 = 157 µM) than the established PBA chemotype (IC50 = 593 µM) [2]. Optimized PMB derivatives (e.g., Ica) deliver ≥80% grass weed control at application rates as low as 187.5 g ai/ha [2]. This scaffold is thus strategically positioned for herbicide discovery programs targeting AHAS-inhibitor-resistant weed biotypes, where the distinct binding pose and non-carboxylate pharmacophore circumvent cross-resistance mechanisms that limit the efficacy of sulfonylureas and imidazolinones [2].

Liquid Crystal Formulation for Electro-Optical Materials

The 5-substituted-2-(4'-substituted biphenylyl)pyrimidine class—with 5-biphenyl-2-ylpyrimidine as the parent core—offers the crucial advantage of exclusive nematic phase behavior without smectic phase interference, a property that centrally-positioned pyrimidine three-ring isomers lack [3]. The closest developed analog delivers a broad nematic range of 83 °C (C-N 81 °C to N-I 164 °C), birefringence Δn of 0.25, and moderate viscosity of 36 cP [3]. This combination of wide nematic range and smectic-free behavior makes the scaffold suitable for formulating nematic liquid crystal mixtures for display and electro-optical devices where smectic phase contamination would degrade switching performance [3].

Kinase Inhibitor Fragment-Based Drug Discovery

The biaryl meta-pyrimidine pharmacophore—exemplified by 5-biphenyl-2-ylpyrimidine—has been patented as a general kinase inhibitor scaffold capable of inhibiting members of the JAK kinase family and various receptor and non-receptor tyrosine kinases [4]. The 5-biphenyl substitution pattern positions the biphenyl moiety to occupy the hydrophobic pocket adjacent to the adenine-binding region, a binding mode validated for 'pyrimidine-linked biphenyl core' (PBC) pharmacophore models [4]. Procurement of this scaffold is justified for fragment-based or structure-based kinase inhibitor programs where a pre-validated biaryl meta-pyrimidine template offers a defined vector for fragment growing and selectivity optimization against the kinome.

Application
Selection Property
Validation Focus
HIV-1 NNRTI Discovery Pathway Research
C5 Biphenyl DAPY Scaffold Geometry
Mutant Panel Binding Interaction Analysis (K103N, Y181C)
AHAS-Inhibiting Herbicide Screening
Non-Carboxylate Pose-1 Binding Mode
Pathway Inhibition & Weed Resistance Panel Profiling
Nematic-Phase Liquid Crystal Material Research
Regioisomeric Connectivity
Phase Purity & Birefringence Property Verification
Kinase Inhibitor Fragment-Based Screening
Biaryl Meta-Pyrimidine Pharmacophore
Hydrophobic Pocket Interaction Mapping
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